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Compound of Interest

Compound Name: (R)-bornylamine

Cat. No.: B8791303 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (R)-bornylamine. Adherence to

these procedures is essential for ensuring a safe laboratory environment.

(R)-Bornylamine is a combustible solid that can cause skin, eye, and respiratory irritation.[1][2]

[3][4] Proper personal protective equipment (PPE) and handling protocols are mandatory to

minimize exposure and associated risks.

Hazard Identification and Classification
Hazard Statement GHS Classification Description

H315 Skin Irritation, Category 2 Causes skin irritation.[1][3][4]

H319 Eye Irritation, Category 2
Causes serious eye irritation.

[1][3][4]

H335 STOT SE, Category 3
May cause respiratory

irritation.[1][3][4]

Signal Word: Warning[1][2][4]
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Property Value Source(s)

Appearance
White to off-white powder or

waxy solid
[2][4]

Melting Point 159-163 °C [1][2][4][5]

Boiling Point 189 °C [2][4]

Flash Point 48 °C [2][4]

Storage Temperature 2-8°C [1][2][4][5]

Operational and Disposal Plans
Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE required for the

procedures being performed.[6] However, the following are the minimum recommended PPE

for handling (R)-bornylamine:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.[1][6] Always inspect

gloves for tears or holes before use and wash hands thoroughly after handling.[4][7]

Eye and Face Protection: Safety glasses with side shields or chemical splash goggles are

mandatory.[1][6] A face shield should be worn in situations where splashing is a significant

risk.[6][8]

Respiratory Protection: For handling the solid material, a dust mask (e.g., N95 type) is

recommended to prevent inhalation of particles.[1] All respiratory protection should be used

in accordance with a comprehensive respiratory protection program.

Skin and Body Protection: A laboratory coat or gown must be worn to protect skin and street

clothing.[6] Ensure the lab coat is fully buttoned.

Safe Handling and Storage Protocol
Engineering Controls:
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Handle (R)-bornylamine in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation exposure.[4][7]

Procedural Steps:

Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Clear the work area of any unnecessary items.

Handling:

Avoid breathing dust.[4]

Prevent contact with skin and eyes.[7]

Keep away from heat, sparks, and open flames as it is a combustible solid.[1][7]

Keep the container tightly closed when not in use.[4]

Storage:

Store in a cool, designated area with a temperature between 2-8°C.[1][2][4]

Store in a well-ventilated place and keep the container tightly closed.[4]

The storage area should be locked.[4]

Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water.[4] Remove

contaminated clothing and wash it before reuse.[4] If skin irritation occurs, seek medical

attention.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[7] Remove contact lenses if present and easy to do.[4] Continue rinsing and

seek immediate medical attention.[4][7]

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[4][7] If you

feel unwell, seek medical help.[4]
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Spill:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

Avoid generating dust.

Carefully sweep or scoop up the spilled material using an inert absorbent material.

Place the material into a suitable, closed container for disposal.[7]

Ventilate the area and wash the spill site after material pickup is complete.

Waste Disposal Plan
All waste containing (R)-bornylamine must be treated as hazardous waste.

Containerization: Collect waste material in a clearly labeled, sealed container.

Disposal: Dispose of the contents and the container at an approved waste disposal facility.[7]

Adhere to all local, regional, and national hazardous waste regulations.[7][9] Do not dispose

of down the drain or in general trash.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling (R)-bornylamine in

a laboratory setting.
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Caption: Workflow for Safe Handling of (R)-bornylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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